Cas no 1822637-92-2 (4-(3-Methyl-2-nitrophenyl)butan-2-amine)

• Product Name: 4-(3-Methyl-2-nitrophenyl)butan-2-amine
• CAS No: 1822637-92-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6350198
• PubChem ID: 165662392
• Update Time: 2025-08-05

4-(3-Methyl-2-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1841498
• 1822637-92-2
• 4-(3-methyl-2-nitrophenyl)butan-2-amine
• 4-(3-Methyl-2-nitrophenyl)butan-2-amine

• Inchi： 1S/C11H16N2O2/c1-8-4-3-5-10(7-6-9(2)12)11(8)13(14)15/h3-5,9H,6-7,12H2,1-2H3
• InChI Key： DJCRUIVUWJBKQA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1CCC(C)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-Methyl-2-nitrophenyl)butan-2-amine

Introduction to 4-(3-Methyl-2-nitrophenyl)butan-2-amine (CAS No. 1822637-92-2)

4-(3-Methyl-2-nitrophenyl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1822637-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a nitro group at the 2-position of the phenyl ring and a methyl substituent at the 3-position, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 4-(3-Methyl-2-nitrophenyl)butan-2-amine involve sophisticated organic reactions and advanced analytical techniques. The process typically involves nitration of a precursor aromatic compound followed by functional group transformations to introduce the butan-2-amine side chain. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm the structural integrity and purity of the final product.

One of the most compelling aspects of 4-(3-Methyl-2-nitrophenyl)butan-2-amine is its potential as a pharmacological agent. Recent studies have highlighted its role in exploring novel therapeutic pathways, particularly in the context of neurodegenerative diseases. The nitro group in its structure can participate in redox reactions, making it a candidate for developing compounds that modulate oxidative stress-related mechanisms. Additionally, the amine moiety provides a site for further derivatization, allowing chemists to design analogs with enhanced pharmacokinetic properties.

In the realm of medicinal chemistry, the combination of a methyl-substituted phenyl ring and an amine functional group offers a versatile scaffold for drug discovery. Researchers have been investigating derivatives of this compound for their potential anti-inflammatory, analgesic, and even anticancer effects. The nitro group, while reactive, can also be reduced to an amine under specific conditions, opening up possibilities for redox-sensitive drug delivery systems.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-(3-Methyl-2-nitrophenyl)butan-2-amine. Molecular docking studies have suggested that this molecule may interact with specific biological targets involved in metabolic disorders and neuroinflammation. These computational insights have guided experimental efforts to optimize its binding affinity and selectivity.

The pharmacokinetic profile of 4-(3-Methyl-2-nitrophenyl)butan-2-amine is another area of active investigation. Its solubility, metabolic stability, and route of excretion are critical factors that determine its suitability for therapeutic use. Preclinical studies have begun to explore these parameters, providing valuable data for future clinical development. The compound’s ability to cross the blood-brain barrier is also being evaluated, as this property is often essential for treating central nervous system disorders.

From an industrial perspective, the production scalability of 4-(3-Methyl-2-nitrophenyl)butan-2-amine is a key consideration. Manufacturers are focusing on optimizing synthetic routes to improve yield and reduce costs without compromising purity. Green chemistry principles are being integrated into these processes to minimize waste and hazardous byproducts, aligning with global sustainability goals.

The regulatory landscape for novel pharmaceutical compounds like 4-(3-Methyl-2-nitrophenyl)butan-2-amine is complex but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving such substances for clinical use. Researchers must navigate stringent guidelines to ensure that their compounds meet these standards before they can advance to human trials.

In conclusion, 4-(3-Methyl-2-nitrophenyl)butan-2-amine (CAS No. 1822637-92-2) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover new applications for this compound, reinforcing its significance in medicinal chemistry. As research progresses, further insights into its mechanisms of action and therapeutic potential will likely emerge, paving the way for innovative treatments across multiple disease areas.